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Compound of Interest

Compound Name:
Chondroitin disaccharide di-0S

sodium salt

CAS No.: 136132-69-9

Cat. No.: B1436228

Get Quote

CAS Number: 136132-69-9 Molecular Formula: C₁₄H₂₀NNaO₁₁ Synonyms:

di-0S sodium salt,

-

UA-[1

3]-GalNAc sodium salt[1]

Executive Summary & Risk Profile
Status: Non-Hazardous (GHS/CLP Classification) Primary Hazard: Low (Nuisance Dust)

Ecological Impact: WGK 1 (Slightly hazardous to water)

As a Senior Application Scientist, I emphasize that while Chondroitin disaccharide di-0S
sodium salt is classified as non-hazardous under Global Harmonized System (GHS)

standards, "non-hazardous" does not imply "drain-safe." This compound is a specific enzymatic

degradation product used primarily as an analytical standard (e.g., in HPLC/LC-MS glycan

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1436228#bc-rfq
https://www.scbt.com/p/chondroitin-disaccharide-deltadi-0s-sodium-salt-136132-69-9
https://www.benchchem.com/product/b1436228/docs?utm_src=pdf-body#proper-disposal-procedures-chondroitin-disaccharide-di-0s-sodium-salt-1
https://www.benchchem.com/product/b1436228/docs?utm_src=pdf-body#proper-disposal-procedures-chondroitin-disaccharide-di-0s-sodium-salt-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1436228?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


profiling). Due to its biological origin and potential for environmental accumulation, it must be

managed via a dedicated chemical waste stream, not municipal sewage.

Scientific Rationale: Although the molecule lacks toxic functional groups (like heavy metals or

halogenated hydrocarbons), it contributes to Chemical Oxygen Demand (COD) in water

systems. Furthermore, as a sodium salt of a sugar derivative, it creates a nutrient-rich

environment that can promote microbial overgrowth in plumbing traps if not flushed adequately,

though total containment is the preferred professional standard.

Pre-Disposal Handling & Segregation
Before disposal, the state of the material (Solid vs. Liquid) dictates the workflow. This

compound is typically handled in milligram quantities (e.g., 1 mg - 5 mg vials), which simplifies

containment but requires strict inventory tracking.

Stability & Reactivity
Stability: Stable under standard laboratory conditions.

Incompatibilities: Strong oxidizing agents.

Storage: Typically -20°C. Ensure material is brought to room temperature before opening to

prevent condensation, which causes caking and complicates mass transfer to waste

containers.

Waste Segregation Protocol
Waste Stream Composition Action

Solid Waste

Expired lyophilized powder,

residual solids in vials,

contaminated weigh boats.

Segregate into Non-Hazardous

Solid Chemical Waste.

Liquid Waste

Aqueous solutions, HPLC

effluent (mixed with

acetonitrile/methanol).

Segregate into Organic

Solvent Waste (if organic

modifiers are present) or

Aqueous Chemical Waste.

Sharps/Glass Broken ampoules or vials.
Segregate into Glass/Sharps

Bin (rinse first if feasible).
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Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Lyophilized Powder)
Use this for expired standards or spill cleanup residues.

Containment: Do not empty the vial. Keep the substance in its original primary container

(glass vial/ampoule).

Labeling: Deface the original label if required by local EHS (Environmental Health & Safety)

to indicate "Waste." Apply a hazardous waste tag (even for non-hazardous solids, this

ensures incineration trackability).

Tag Details: "Non-hazardous solid waste: Chondroitin disaccharide sodium salt."

Secondary Container: Place the sealed vial into a clear, sealable polyethylene bag or a wide-

mouth high-density polyethylene (HDPE) drum designated for solid chemical waste.

Final Disposal: Transfer to EHS for incineration.

Mechanism: Incineration with afterburner and scrubber is the standard for carbohydrate

derivatives to ensure complete oxidation to CO₂, H₂O, and Na₂O (captured in ash).

Protocol B: Liquid Waste (HPLC/LC-MS Effluent)
Use this for experimental byproducts.

Assessment: Determine the solvent matrix.

Scenario 1 (Aqueous only): If dissolved in pure water or buffer.

Scenario 2 (Mixed Organic): If dissolved in mobile phases (e.g., Acetonitrile/Water,

Methanol).

Collection:

For Scenario 1: Collect in a carboy labeled "Non-Hazardous Aqueous Waste."
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For Scenario 2: Collect in a carboy labeled "Flammable Organic Waste" (due to the

solvent, not the chondroitin).

Neutralization: No pH adjustment is necessary as the salt is neutral.

Prohibition:DO NOT pour down the lab sink. Although soluble, the "Water Hazard Class 1"

designation requires prevention of environmental release.

Waste Decision Logic (Visualization)
The following diagram illustrates the decision matrix for disposing of Chondroitin
disaccharide di-0S sodium salt based on its physical state and solvent matrix.
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Caption: Decision tree for segregating Chondroitin disaccharide di-0S waste streams to ensure

compliance with incineration and environmental safety protocols.

Emergency Procedures (Spills)
In the event of a spill (e.g., dropping a vial of lyophilized powder):

PPE: Wear standard nitrile gloves, safety glasses, and a lab coat. Respiratory protection

(N95) is recommended if a significant amount of dust is generated, though unlikely with mg-

scale vials.

Containment: Avoid creating dust.[2][3][4] Do not dry sweep.

Cleanup:

Cover the spill with a damp paper towel to solubilize and trap the powder.

Wipe up the material.[2][3][4]

Clean the surface with water followed by 70% ethanol.

Disposal of Cleanup Materials: Place all contaminated paper towels and gloves into the Solid

Chemical Waste bin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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